![molecular formula C11H15F6N3O2 B5753628 6-ethoxy-N,N-diethyl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazin-2-amine](/img/structure/B5753628.png)
6-ethoxy-N,N-diethyl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-ethoxy-N,N-diethyl-4,4-bis(trifluoromethyl)-4H-1,3,5-oxadiazin-2-amine, commonly known as ETOA, is a synthetic compound that has gained significant attention in scientific research due to its unique chemical properties and potential applications in various fields.
Scientific Research Applications
ETOA has been extensively studied for its potential applications in various fields, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, ETOA has been shown to exhibit antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs. In agriculture, ETOA has been used as a herbicide and insecticide due to its ability to inhibit the growth of weeds and pests. In materials science, ETOA has been investigated for its potential use as a building block for the synthesis of new materials with unique properties.
Mechanism of Action
The mechanism of action of ETOA is not well understood, but it is believed to involve the inhibition of key enzymes and metabolic pathways in target organisms. In bacteria, ETOA has been shown to inhibit the activity of DNA gyrase and topoisomerase IV, which are essential for DNA replication and cell division. In fungi, ETOA has been shown to inhibit the activity of chitin synthase, which is essential for cell wall synthesis. In plants, ETOA has been shown to inhibit the activity of acetolactate synthase, which is essential for the biosynthesis of branched-chain amino acids.
Biochemical and Physiological Effects:
ETOA has been shown to have a range of biochemical and physiological effects on target organisms. In bacteria, ETOA has been shown to cause DNA damage, disrupt cell division, and induce cell death. In fungi, ETOA has been shown to inhibit cell wall synthesis, disrupt membrane integrity, and induce oxidative stress. In plants, ETOA has been shown to inhibit the biosynthesis of branched-chain amino acids, which are essential for plant growth and development.
Advantages and Limitations for Lab Experiments
ETOA has several advantages as a research tool, including its high potency, broad-spectrum activity, and ease of synthesis. However, it also has several limitations, including its potential toxicity, limited solubility in aqueous solutions, and lack of specificity for target organisms.
Future Directions
There are several future directions for research on ETOA, including the development of new drugs based on its chemical structure, the optimization of its herbicidal and insecticidal properties, and the synthesis of new materials using ETOA as a building block. Additionally, further studies are needed to elucidate the mechanism of action of ETOA and to investigate its potential applications in other fields, such as biotechnology and environmental science.
In conclusion, ETOA is a synthetic compound with unique chemical properties and potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. ETOA represents a promising area of research with significant potential for future discoveries and innovations.
Synthesis Methods
ETOA can be synthesized through a multi-step process involving the reaction of diethylamine with ethyl bromide, followed by the reaction of the resulting compound with trifluoromethylisocyanate and finally with hydrazine hydrate. This process yields ETOA as a white crystalline solid with a melting point of 112-114°C.
properties
IUPAC Name |
6-ethoxy-N,N-diethyl-4,4-bis(trifluoromethyl)-1,3,5-oxadiazin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F6N3O2/c1-4-20(5-2)7-18-9(10(12,13)14,11(15,16)17)19-8(22-7)21-6-3/h4-6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWKOHFMDYJCQSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=NC(N=C(O1)OCC)(C(F)(F)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F6N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-ethoxy-N,N-diethyl-4,4-bis(trifluoromethyl)-1,3,5-oxadiazin-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.